Cas no 2137706-51-3 (2-Cyclohexyl-4-(ethylamino)butan-1-ol)

• Product Name: 2-Cyclohexyl-4-(ethylamino)butan-1-ol
• CAS No: 2137706-51-3
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6231999
• PubChem ID: 165608163
• Update Time: 2025-09-25

2-Cyclohexyl-4-(ethylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137706-51-3
• EN300-800904
• 2-cyclohexyl-4-(ethylamino)butan-1-ol
• 2-Cyclohexyl-4-(ethylamino)butan-1-ol

• Inchi： 1S/C12H25NO/c1-2-13-9-8-12(10-14)11-6-4-3-5-7-11/h11-14H,2-10H2,1H3
• InChI Key： IEYTUCITDVENCN-UHFFFAOYSA-N
• SMILES： OCC(CCNCC)C1CCCCC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Cyclohexyl-4-(ethylamino)butan-1-ol

Comprehensive Overview of 2-Cyclohexyl-4-(ethylamino)butan-1-ol (CAS No. 2137706-51-3): Properties, Applications, and Industry Insights

2-Cyclohexyl-4-(ethylamino)butan-1-ol (CAS No. 2137706-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a cyclohexyl group and an ethylamino side chain, exhibits properties that make it valuable for synthetic chemistry and drug development. Researchers and industry professionals are increasingly exploring its utility in designing novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme modulation.

The molecular structure of 2-Cyclohexyl-4-(ethylamino)butan-1-ol combines hydrophobic (cyclohexyl) and hydrophilic (ethylamino and hydroxyl) moieties, enabling it to interact with diverse biological targets. This amphiphilic nature is critical for its potential role in drug delivery systems and membrane permeability enhancement, topics frequently searched in AI-driven drug discovery platforms. Recent studies highlight its relevance in optimizing blood-brain barrier (BBB) penetration, a key challenge in neuropharmacology.

From a synthetic perspective, CAS 2137706-51-3 serves as a versatile intermediate. Its butan-1-ol backbone allows for further functionalization, making it a candidate for structure-activity relationship (SAR) studies. Laboratories focusing on medicinal chemistry optimization often prioritize such scaffolds to develop compounds with improved efficacy and safety profiles. The compound’s stability under physiological conditions further enhances its appeal for in vivo applications.

Industry trends indicate growing interest in sustainable synthesis methods for compounds like 2-Cyclohexyl-4-(ethylamino)butan-1-ol. Searches for green chemistry alternatives and catalytic reduction techniques have surged, aligning with global demands for environmentally friendly production. Innovations in flow chemistry and biocatalysis are being explored to streamline its manufacture while reducing waste.

Analytical characterization of CAS 2137706-51-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical-grade standards, a recurring theme in quality control forums. The compound’s spectral data is often archived in chemical databases, supporting machine learning initiatives for molecular property prediction.

Emerging applications of 2-Cyclohexyl-4-(ethylamino)butan-1-ol extend to material science, where its derivatives are investigated for polymer modification and surface-active agents. This interdisciplinary potential resonates with searches for multi-functional chemicals in industrial R&D circles. Additionally, its role in chiral synthesis attracts attention from asymmetric catalysis researchers.

Regulatory considerations for CAS 2137706-51-3 emphasize proper handling protocols and storage conditions to maintain stability. While not classified as hazardous, best practices recommend inert atmosphere storage for long-term preservation. These guidelines align with frequently searched laboratory safety benchmarks in academic and industrial settings.

Future research directions may explore the compound’s utility in targeted drug conjugates or pro-drug formulations, areas gaining traction in precision medicine discussions. Its structural flexibility positions it as a promising candidate for next-generation therapeutic agents, particularly in niche markets like neurodegenerative disease research.